Cas no 1443305-87-0 (4-[(cyclohexyloxy)methyl]-3-fluorobenzaldehyde)

• Product Name: 4-[(cyclohexyloxy)methyl]-3-fluorobenzaldehyde
• CAS No: 1443305-87-0
• MF: C₁₄H₁₇FO₂
• MW: 236.281987905502
• MDL: MFCD19442952
• CID: 5189972
• Update Time: 2026-03-05

4-[(cyclohexyloxy)methyl]-3-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(cyclohexyloxymethyl)-3-fluorobenzaldehyde
• 4-[(cyclohexyloxy)methyl]-3-fluorobenzaldehyde

• MDL： MFCD19442952
• Inchi： 1S/C14H17FO2/c15-14-8-11(9-16)6-7-12(14)10-17-13-4-2-1-3-5-13/h6-9,13H,1-5,10H2
• InChI Key： OIFSDSBKHMUAHC-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(COC2CCCCC2)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Additional information on 4-[(cyclohexyloxy)methyl]-3-fluorobenzaldehyde

Introduction to 4-[(cyclohexyloxy)methyl]-3-fluorobenzaldehyde (CAS No. 1443305-87-0)

4-[(cyclohexyloxy)methyl]-3-fluorobenzaldehyde (CAS No. 1443305-87-0) is a fluorinated aromatic aldehyde derivative featuring a cyclohexyloxymethyl substituent. This compound has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural properties and potential biological activities. As a key intermediate in organic synthesis, it plays a crucial role in the development of novel therapeutic agents, particularly in the exploration of fluorinated compounds, which are known for their enhanced metabolic stability and binding affinity.

The structural motif of 4-[(cyclohexyloxy)methyl]-3-fluorobenzaldehyde combines the electron-withdrawing effect of the aldehyde group and the fluorine atom with the lipophilic nature of the cyclohexyloxy side chain. This unique combination makes it an attractive scaffold for designing molecules with tailored physicochemical properties. The presence of the fluorine atom at the 3-position of the benzene ring introduces significant conformational flexibility while also influencing electronic distribution, which can modulate interactions with biological targets.

In recent years, there has been a surge in research focused on fluorinated benzaldehydes due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in antiviral, anti-inflammatory, and anticancer therapies. The cyclohexyloxymethyl group further enhances the solubility and bioavailability of such derivatives, making them promising candidates for drug development. Studies have demonstrated that fluorinated aromatic aldehydes can exhibit potent inhibitory effects on various enzymes and receptors, paving the way for innovative therapeutic strategies.

One of the most compelling aspects of 4-[(cyclohexyloxy)methyl]-3-fluorobenzaldehyde is its utility as a building block in synthetic chemistry. Its reactivity allows for further functionalization, enabling chemists to explore diverse chemical space. For instance, it can be readily converted into carboxylic acids, esters, or amides through oxidation or hydrolysis, expanding its utility in medicinal chemistry libraries. The fluorine atom's ability to participate in dipole-dipole interactions and hydrogen bonding further enhances its versatility in molecular design.

The pharmaceutical industry has been particularly interested in fluorinated compounds due to their favorable pharmacokinetic profiles. The introduction of fluorine at specific positions in a molecule can lead to improved pharmacological properties such as increased metabolic stability, reduced susceptibility to degradation by enzymes, and enhanced binding affinity to biological targets. 4-[(cyclohexyloxy)methyl]-3-fluorobenzaldehyde exemplifies this trend, as its structural features align well with these desirable characteristics.

Recent advancements in computational chemistry have also highlighted the importance of fluorinated benzaldehydes in drug discovery. Molecular modeling studies have shown that these compounds can effectively interact with protein targets through hydrophobic and electrostatic interactions. The cyclohexyloxymethyl group provides an additional layer of binding potential, while the aldehyde functionality allows for covalent modifications that can enhance target engagement. Such insights have guided the design of novel analogs with improved efficacy and selectivity.

In addition to its pharmaceutical applications, 4-[(cyclohexyloxy)methyl]-3-fluorobenzaldehyde has found utility in materials science and agrochemical research. Its unique structural features make it a valuable precursor for synthesizing advanced materials with specialized properties. For example, fluorinated aromatic compounds are often employed in the development of liquid crystals and organic semiconductors due to their thermal stability and electronic characteristics.

The synthesis of 4-[(cyclohexyloxy)methyl]-3-fluorobenzaldehyde typically involves multi-step organic transformations starting from commercially available precursors such as 3-fluorobenzaldehyde and cyclohexanol derivatives. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enantioselective transformations, have been employed to achieve high yields and enantiopurity where necessary. These synthetic strategies underscore the compound's significance as a synthetic intermediate in modern organic chemistry.

The growing body of literature on fluorinated benzaldehydes underscores their potential as therapeutic agents. Researchers have reported promising results from preclinical studies evaluating derivatives similar to 4-[(cyclohexyloxy)methyl]-3-fluorobenzaldehyde for various diseases. These studies highlight the compound's ability to modulate biological pathways associated with inflammation, infection, and cancer progression. The fluorine atom's influence on electronic properties is particularly noteworthy, as it can fine-tune molecular interactions to achieve desired pharmacological outcomes.

As interest in fluorinated compounds continues to grow, so does the demand for high-quality intermediates like 4-[(cyclohexyloxy)methyl]-3-fluorobenzaldehyde. Manufacturers specializing in fine chemicals have developed robust production processes to meet this demand while adhering to stringent quality control measures. This ensures that researchers and pharmaceutical companies receive consistent and reliable starting materials for their investigations.

The future prospects for 4-[(cyclohexyloxy)methyl]-3-fluorobenzaldehyde are promising, given its broad applicability across multiple scientific disciplines. Ongoing research aims to uncover new synthetic routes that improve efficiency and sustainability while expanding its utility in drug discovery programs. Collaborative efforts between academia and industry are likely to drive further innovation, leading to novel applications that could benefit human health and material science alike.